Cas no 3893-18-3 (4-Bromocinnamaldehyde)

4-Bromocinnamaldehyde is a brominated derivative of cinnamaldehyde, characterized by the presence of a bromine substituent at the para position of the aromatic ring. This compound is widely utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its α,β-unsaturated aldehyde moiety makes it a versatile building block for Michael additions, condensation reactions, and other transformations. The bromine atom enhances reactivity, enabling selective functionalization. 4-Bromocinnamaldehyde is also employed in materials science for the synthesis of conjugated polymers and liquid crystals. Its high purity and stability ensure consistent performance in research and industrial applications.

4-Bromocinnamaldehyde structure

Product Name:4-Bromocinnamaldehyde

CAS No:3893-18-3

MF:C₉H₇BrO

MW:211.055281877518

CID:924039

PubChem ID:6285035

Update Time:2025-06-07

4-Bromocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromocinnamaldehyde
- p-Br-cinnamaldehyde
- trans-3-(4-Bromophenyl)acrylaldehyde
- (2E)-3-(4-bromophenyl)prop-2-enal
- (E)-3-(4-bromophenyl)prop-2-enal
- A871752
- B4337
- 49678-04-8
- trans-4-Bromocinnamaldehyde, 97%
- (e)-3-(4-bromo-phenyl)-propenal
- AS-40767
- XYRAWLRFGKLUMW-OWOJBTEDSA-N
- (E)-3-(4-Bromophenyl)acrylaldehyde
- AM85792
- J-011290
- trans-4-Bromocinnamaldehyde
- 3-(4-bromophenyl)acrylaldehyde
- EN300-6493861
- 3-(4-bromophenyl)-acrolein
- J-501909
- Z1269187977
- trans-3-(4-Bromophenyl)acrolein
- SCHEMBL240614
- STK035164
- (E)-3-(4-Bromophenyl)-2-propenal
- trans-3-(4-Bromophenyl)-2-propenal
- 2-Propenal, 3-(4-bromophenyl)-, (2E)-
- 3893-18-3
- SCHEMBL240615
- CS-W015068
- AKOS005128498
- E-3-(4-Bromophenyl)-2-propenal
- trans
- -4-Bromocinnamaldehyde
- Inchi： 1S/C9H7BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-7H/b2-1+
- InChI Key： XYRAWLRFGKLUMW-OWOJBTEDSA-N
- SMILES： BrC1C=CC(/C=C/C=O)=CC=1

Computed Properties

Exact Mass: 209.96803g/mol
Monoisotopic Mass: 209.96803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: 70-74°C
Boiling Point: 310.5±17.0 °C at 760 mmHg
Flash Point: 114.5±8.3 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Bromocinnamaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromocinnamaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A371527-1g	3-(4-Bromophenyl)acrylaldehyde	3893-18-3	97%	1g	$17.0	2025-02-25
Ambeed	A371527-5g	3-(4-Bromophenyl)acrylaldehyde	3893-18-3	97%	5g	$54.0	2025-02-25
Ambeed	A371527-25g	3-(4-Bromophenyl)acrylaldehyde	3893-18-3	97%	25g	$213.0	2025-02-25
Chemenu	CM519463-25g	3-(4-Bromophenyl)acrylaldehyde	3893-18-3	97%	25g	$192	2022-06-11
TRC	B682420-250mg	4-Bromocinnamaldehyde	3893-18-3		250mg	$ 178.00	2023-09-08
TRC	B682420-500mg	4-Bromocinnamaldehyde	3893-18-3		500mg	$ 328.00	2023-09-08
TRC	B682420-1g	4-Bromocinnamaldehyde	3893-18-3		1g	$ 632.00	2023-09-08
TRC	B682420-2g	4-Bromocinnamaldehyde	3893-18-3		2g	$ 1200.00	2023-04-18
TRC	B682420-2.5g	4-Bromocinnamaldehyde	3893-18-3		2.5g	$ 1413.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-209976-250 mg	4-Bromocinnamaldehyde,	3893-18-3		250MG	￥2,708.00	2023-07-11

4-Bromocinnamaldehyde Production Method

Production Method 1

1124-14-7

3893-18-3

90712-56-4

65984-59-0

Reaction Conditions

1.1R:F3CCO2H, R:NaNO2, S:CHCl3, 10-15 min, rt; 0-5°C; 5°C → 20°C; 1 h, 20°C
1.2C:Al2O3, 20°C

Reference

: Isomerization of 3-unsubstituted 4,5-dihydroisoxazoles over alumina. A new synthesis of β-hydroxy nitriles

By Mochalov, S. S. et al, Russian Journal of Organic Chemistry, 2016, 52(3), 397-403